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Compound of Interest

Compound Name: Mops

Cat. No.: B056913 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of MOPS (3-(N-

morpholino)propanesulfonic acid) buffer and its application in denaturing agarose gel

electrophoresis of RNA. The following protocols are intended for research purposes and should

be performed by trained personnel in a laboratory setting.

Introduction
Denaturing agarose gel electrophoresis is a fundamental technique for the analysis of RNA

integrity, size, and quantity. Formaldehyde is a commonly used denaturing agent that disrupts

the secondary structure of RNA molecules, allowing them to migrate through the agarose gel

matrix according to their size. MOPS buffer is the buffering system of choice for these gels due

to its ability to maintain a stable pH in the presence of formaldehyde. This protocol provides a

reliable method for preparing and using MOPS buffer for RNA electrophoresis.
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Component Final Concentration (10X) Amount for 1 Liter

MOPS (free acid) 0.2 M 41.86 g

Sodium Acetate 0.05 M 4.1 g

EDTA, disodium salt, dihydrate 0.01 M 3.72 g

DEPC-treated Water - to 1 L

Final pH 7.0 -

Table 2: Preparation of 1.2% Denaturing Agarose Gel
(100 mL)

Component Amount Final Concentration

Agarose 1.2 g 1.2% (w/v)

10X MOPS Buffer 10 mL 1X

37% Formaldehyde 18 mL 2.2 M

DEPC-treated Water 72 mL -

Table 3: RNA Sample Preparation (per sample)
Component Amount

RNA Sample up to 20 µg

10X MOPS Buffer 1 µL

Formaldehyde (37%) 2 µL

Formamide 5 µL

Ethidium Bromide (10 mg/mL) 0.5 µL

10X Loading Dye 1 µL
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Preparation of RNase-Free Solutions
Given that RNases are ubiquitous and can degrade RNA, it is crucial to maintain an RNase-

free environment.[1] All solutions should be prepared using diethylpyrocarbonate (DEPC)-

treated water. To prepare DEPC-treated water, add 0.1% (v/v) DEPC to distilled water, incubate

overnight at 37°C, and then autoclave to inactivate the DEPC.[1][2][3] Be aware that DEPC can

react with amines, so it should not be used with buffers like Tris.[1][3]

Preparation of 10X MOPS Buffer
In a fume hood, dissolve 41.86 g of MOPS (free acid), 4.1 g of sodium acetate, and 3.72 g of

EDTA in 800 mL of DEPC-treated water.[4][5]

Adjust the pH to 7.0 with NaOH.[5][6]

Bring the final volume to 1 liter with DEPC-treated water.[4][6]

Sterilize the solution by filtration through a 0.22 µm filter.

Store the buffer at room temperature, protected from light. The buffer may turn yellow over

time, but a light straw color is acceptable for use.[6][7]

Preparation of 1.2% Denaturing Agarose Gel
Caution: Formaldehyde is toxic and volatile. All steps involving formaldehyde must be

performed in a chemical fume hood.[7]

Add 1.2 g of agarose to 72 mL of DEPC-treated water in a flask.

Microwave to dissolve the agarose completely.

Allow the solution to cool to approximately 60°C.

In a fume hood, add 10 mL of 10X MOPS buffer and 18 mL of 37% formaldehyde to the

agarose solution.[8][9]

Mix gently and pour the gel into a casting tray with the appropriate comb.

Allow the gel to solidify completely within the fume hood.[10]
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RNA Sample Preparation and Electrophoresis
To your RNA sample (up to 20 µg), add 1 µL of 10X MOPS buffer, 2 µL of 37%

formaldehyde, 5 µL of formamide, and 0.5 µL of ethidium bromide (10 mg/mL). Add 1 µL of

10X loading dye.

Incubate the samples at 65°C for 15 minutes to denature the RNA, then immediately place

on ice.[7]

Place the solidified gel in an electrophoresis tank and fill it with 1X MOPS running buffer.

Load the denatured RNA samples into the wells.

Run the gel at 5-7 V/cm.[11] The electrophoresis should be carried out in a fume hood due to

the presence of formaldehyde in the gel and buffer.[12]

Visualize the RNA bands on a UV transilluminator.
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Dissolve MOPS, Sodium Acetate,
 and EDTA in DEPC-treated water

Adjust pH to 7.0 with NaOH

Bring final volume to 1L
 with DEPC-treated water

Filter sterilize through a 0.22 µm filter

Store at room temperature,
 protected from light
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Caption: Workflow for the preparation of 10X MOPS buffer.
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Start

Prepare 1.2% denaturing agarose gel
 with formaldehyde and MOPS buffer

Prepare RNA samples with
 formaldehyde and formamide

Load samples onto the gel

Denature RNA samples at 65°C

Run electrophoresis at 5-7 V/cm

Visualize RNA bands
 under UV light

End
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Caption: Workflow for RNA electrophoresis using a denaturing agarose gel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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